Cas no 2171411-35-9 ((3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid)

• Product Name: (3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid
• CAS No: 2171411-35-9
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5934552
• PubChem ID: 165805865
• Update Time: 2025-10-29

(3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid
• 2171411-35-9
• EN300-1287154

• Inchi： 1S/C9H15NO3/c1-5-3-7(5)8(4-9(12)13)10-6(2)11/h5,7-8H,3-4H2,1-2H3,(H,10,11)(H,12,13)/t5?,7?,8-/m0/s1
• InChI Key： RSOKNIJCJNPHAH-PSZVVPIUSA-N
• SMILES： OC(C[C@@H](C1CC1C)NC(C)=O)=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

Additional information on (3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid

Introduction to (3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid (CAS No. 2171411-35-9)

(3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid (CAS No. 2171411-35-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of (3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid consists of a propanoic acid backbone with an acetamido group and a 2-methylcyclopropyl substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of (3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of specific enzymes and receptors involved in the inflammatory response, thereby reducing pain and inflammation.

In addition to its anti-inflammatory effects, (3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid has also been explored for its potential as an antiviral agent. A study conducted by a team of researchers at a leading pharmaceutical institute found that this compound effectively inhibits the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The structural uniqueness of (3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid has also made it a subject of interest in the development of new drug delivery systems. Researchers have investigated the use of this compound as a prodrug, which can be metabolized in the body to release an active therapeutic agent. This approach has the potential to improve drug efficacy and reduce side effects by targeting specific tissues or organs.

Beyond its therapeutic applications, (3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid has been studied for its role in chemical biology research. Its ability to interact with specific proteins and enzymes makes it a useful tool for understanding complex biological processes at the molecular level. For example, it has been used in high-throughput screening assays to identify novel protein targets and validate existing ones.

The synthesis of (3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid involves several well-established organic chemistry techniques, including asymmetric synthesis and catalytic reactions. These methods ensure high yields and purity, making the compound readily available for both academic research and industrial applications.

In conclusion, (3S)-3-acetamido-3-(2-methylcyclopropyl)propanoic acid (CAS No. 2171411-35-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and chemical biology.